Cas no 54229-13-9 (1-Propanaminium,N-[2-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl]ethylamino]ethyl]-2-hydroxy-N,N-dimethyl-,chloride (1:1))

• Product Name: 1-Propanaminium,N-[2-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl]ethylamino]ethyl]-2-hydroxy-N,N-dimethyl-,chloride (1:1)
• CAS No: 54229-13-9
• MF: C₂₁H₂₉Cl₂N₅O₃
• MW: 470.392662763596
• CID: 373828
• PubChem ID: 103880
• Update Time: 2025-04-19

1-Propanaminium,N-[2-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl]ethylamino]ethyl]-2-hydroxy-N,N-dimethyl-,chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N-[2-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl]ethylamino]ethyl]-2-hydroxy-N,N-dimethyl-,chloride (1:1)
• [2-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]ethylamino]ethyl](2-hydroxypropyl)dimethylammonium chloride
• (2-((4-((2-Chloro-4-nitrophenyl)azo)phenyl)ethylamino)ethyl)(2-hydroxypropyl)dimethylammonium chloride
• 1-Propanaminium, N-(2-((4-((2-chloro-4-nitrophenyl)azo)phenyl)ethylamino)ethyl)-2-hydroxy-N,N-dime
• 1-Propanaminium, N-(2-((4-(2-(2-chloro-4-nitrophenyl)diazenyl)phenyl)ethylamino)ethyl)-2-hydroxy-N,N-dimethyl-, chloride (1:1)
• 2-(Ethyl(4-((2-chloro-4-nitrophenyl)azo)phenyl)amino)-N,N-dimethyl-N-(2-hydroxypropyl)ethanaminium, chloride
• 2-[Ethyl[4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]-N,N-dimethyl-N-(2-hydroxypropyl)ethanaminium, chloride
• 1-propanaminium, n-[2-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]ethylamino]ethyl]
• 1-Propanaminium, N-(2-((4-((2-chloro-4-nitrophenyl)azo)phenyl)ethylamino)ethyl)-2-hydroxy-N,N-dimethyl-, chloride
• DTXSID20886085
• 1-Propanaminium, N-[2-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]ethylamino]ethyl]-2-hydroxy-N,N-dimethyl-, chloride
• EINECS 259-033-6
• NS00057930
• 54229-13-9
• 1-Propanaminium, N-[2-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl]ethylamino]ethyl]-2-hydroxy-N,N-dimethyl-, chloride (1:1)
• W-111086

• Inchi： 1S/C21H29ClN5O3.ClH/c1-5-25(12-13-27(3,4)15-16(2)28)18-8-6-17(7-9-18)23-24-21-11-10-19(26(29)30)14-20(21)22;/h6-11,14,16,28H,5,12-13,15H2,1-4H3;1H/q+1;/p-1/b24-23+;
• InChI Key： ACBFJDARQXVXLX-XMXXDQCKSA-M
• SMILES： ClC1C=C(C=CC=1/N=N/C1C=CC(=CC=1)N(CC)CC[N+](C)(C)CC(C)O)[N+](=O)[O-].[Cl-]

Computed Properties

• Exact Mass: 439.938
• Monoisotopic Mass: 469.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 563
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 101.86